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Cat. No.: B1172458

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Reactive Yellow 37, a monoazo dye, is a significant colorant in the textile industry. Its vibrant

yellow hue is attributed to its distinct chromophoric system. This technical guide provides a

comprehensive analysis of the chromophore of Reactive Yellow 37, detailing its chemical

structure, synthesis, and spectroscopic properties. The document includes a compilation of

quantitative data, detailed experimental protocols for its characterization, and visual

representations of its synthesis and potential degradation pathways to facilitate a deeper

understanding for researchers and professionals in related fields.

Introduction
Reactive Yellow 37, also known by its Colour Index name C.I. Reactive Yellow 37, is a synthetic

dye belonging to the single azo class.[1][2] Its widespread use in the textile industry stems from

its ability to form covalent bonds with fibers, providing excellent colorfastness.[3] The core of its

functionality and color lies in its chromophore, the part of the molecule responsible for

absorbing visible light. Understanding the structure and properties of this chromophore is
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crucial for optimizing its application, assessing its environmental impact, and developing new

colorants.

Chemical and Physical Properties
Reactive Yellow 37 is chemically defined by the molecular formula C₂₂H₁₆N₄Na₂O₉S₃ and has a

molecular weight of 622.56 g/mol .[1][2] Its CAS Registry Number is 12237-16-0.[1][2] The

molecule's structure contains an azo group (-N=N-) which is the primary component of its

chromophore, conjugated with aromatic and heterocyclic ring systems.

Table 1: Chemical and Physical Properties of Reactive Yellow 37

Property Value Reference

C.I. Name Reactive Yellow 37 [1]

CAS Number 12237-16-0 [1][2]

Molecular Formula C₂₂H₁₆N₄Na₂O₉S₃ [1][2]

Molecular Weight 622.56 g/mol [1][2]

Class Single Azo [1][2]

Color Yellow [1]

The Chromophore: Synthesis and Structure
The chromophore of Reactive Yellow 37 is synthesized through a diazo coupling reaction.[1][2]

This process involves two key reactants: 2-Aminonaphthalene-1,5-disulfonic acid and 3-Methyl-

1-(4-(vinylsulfonyl)phenyl)-1H-pyrazol-5(4H)-one.[1][2] The synthesis begins with the

diazotization of 2-Aminonaphthalene-1,5-disulfonic acid, followed by its coupling with the

pyrazolone derivative.
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Figure 1: Synthesis workflow for Reactive Yellow 37.

The resulting molecule possesses a conjugated system where the azo group links the

naphthalene disulfonic acid moiety with the pyrazolone ring system. This extended π-electron

system is responsible for the absorption of light in the visible region, giving the dye its

characteristic yellow color.

Spectroscopic Characterization
The chromophore of Reactive Yellow 37 can be characterized using various spectroscopic

techniques.

UV-Visible Spectroscopy
UV-Visible spectroscopy is a primary method for characterizing the chromophore. Reactive

Yellow 37 exhibits a maximum absorbance (λmax) at approximately 410 nm, which is in the

violet-blue region of the visible spectrum, resulting in the perception of a yellow color.

Table 2: UV-Visible Spectroscopic Data for Reactive Yellow 37

Parameter Value Solvent

λmax 410 nm Aqueous solution

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1172458/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-chromophore-of-reactive-yellow-37
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed molecular

structure of azo dyes. While specific NMR data for Reactive Yellow 37 is not readily available in

public literature, related pyrazolone azo dyes have been characterized, confirming the

presence of both azo and hydrazo tautomeric forms in solution.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

dye molecule. Techniques like electrospray ionization (ESI) and thermospray mass

spectrometry have been effectively used for the analysis of sulfonated azo dyes.[1][4][5][6][7]

Experimental Protocols
Detailed experimental protocols are essential for the accurate characterization of Reactive

Yellow 37.

Synthesis of Reactive Yellow 37
A general procedure for the synthesis of pyrazolone azo dyes involves:

Diazotization: Dissolve 2-Aminonaphthalene-1,5-disulfonic acid in an acidic medium (e.g.,

HCl) and cool to 0-5 °C. Add a solution of sodium nitrite dropwise while maintaining the low

temperature to form the diazonium salt.

Coupling: Prepare a solution of 3-Methyl-1-(4-(vinylsulfonyl)phenyl)-1H-pyrazol-5(4H)-one in

an alkaline solution. Slowly add the diazonium salt solution to the coupling component

solution, maintaining a specific pH and low temperature to facilitate the azo coupling

reaction.

Isolation: The resulting dye is then isolated by salting out, followed by filtration and drying.

UV-Visible Spectroscopy Protocol
Sample Preparation: Prepare a stock solution of Reactive Yellow 37 of a known

concentration in deionized water. From the stock solution, prepare a series of dilutions to fall

within the linear range of the spectrophotometer.

Instrumentation: Use a calibrated UV-Visible spectrophotometer.
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Measurement: Record the absorbance spectrum of each dilution from 200 to 800 nm, using

deionized water as a blank.

Data Analysis: Determine the wavelength of maximum absorbance (λmax). A calibration

curve of absorbance versus concentration can be plotted to determine the molar extinction

coefficient (ε) using the Beer-Lambert law (A = εcl).

Mass Spectrometry Protocol for Azo Dyes
Sample Preparation: Dissolve a small amount of the dye in a suitable solvent, typically a

mixture of water and an organic solvent like methanol or acetonitrile.

Instrumentation: Utilize a mass spectrometer equipped with an appropriate ionization source

such as ESI.

Analysis: Introduce the sample solution into the mass spectrometer. For sulfonated dyes,

negative ion mode is often preferred. Acquire the mass spectrum to determine the molecular

ion peak and analyze the fragmentation pattern to confirm the structure.

Reaction Pathways: Degradation of the
Chromophore
The chromophore of Reactive Yellow 37, like other azo dyes, can be degraded under certain

environmental conditions, particularly through photocatalysis. This process involves the

generation of highly reactive species, such as hydroxyl radicals, which attack the azo bond and

the aromatic rings, leading to the breakdown of the chromophore and subsequent

decolorization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Compound

Process

Intermediates

Final Products

Reactive Yellow 37

Photocatalysis (e.g., TiO₂/UV)

Azo Bond Cleavage

Generates •OH radicals

Aromatic Ring Opening

Smaller Organic Molecules

CO₂, H₂O, Mineral Acids

Further Oxidation

Click to download full resolution via product page

Figure 2: Generalized photocatalytic degradation pathway of Reactive Yellow 37.

Conclusion
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The chromophore of Reactive Yellow 37 is a well-defined chemical entity based on a monoazo

structure, which is responsible for its characteristic yellow color. Its synthesis via diazo coupling

is a standard industrial process. While detailed spectroscopic data for this specific dye is limited

in publicly accessible literature, its properties can be inferred from related compounds and

characterized using standard analytical techniques. Understanding the synthesis, structure,

and degradation pathways of this chromophore is essential for its effective use and for

mitigating its environmental impact. This guide provides a foundational resource for

professionals engaged in research and development involving azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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